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Compound of Interest

Compound Name: 2,4-Dimethylpyridine 1-oxide

Cat. No.: B075586

An In-Depth Technical Guide to 2,4-Dimethylpyridine 1-oxide: Commercial Availability,
Synthesis, and Applications

For the modern researcher and drug development professional, access to versatile chemical
scaffolds is paramount. Among these, pyridine N-oxides stand out for their unique electronic
properties and synthetic utility. This guide provides a detailed examination of 2,4-
Dimethylpyridine 1-oxide (also known as 2,4-Lutidine N-oxide), a key building block in
organic synthesis and medicinal chemistry. We will explore its commercial availability,
physicochemical properties, synthesis methodologies, and critical applications, offering a
comprehensive resource for its effective utilization.

Commercial Availability and Procurement

2,4-Dimethylpyridine 1-oxide is readily available from several major chemical suppliers,
facilitating its use in both academic research and commercial drug development. The
compound is typically offered in various quantities with high purity, suitable for most laboratory
applications.

Key suppliers include Tokyo Chemical Industry (TCI), Sigma-Aldrich, and BOC Sciences,
among others.[1] Procurement lead times are generally short, with many suppliers offering
same-day or next-day shipping for common quantities.

Table 1: Commercial Supplier Overview for 2,4-Dimethylpyridine 1-oxide
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) Product Number ] Available

Supplier Purity .
(Example) Quantities

Tokyo Chemical 19, 5g, Bulk Quote
D5816 >98.0% (GC) _

Industry (TCI) Available

Sigma-Aldrich S849057 AldrichCPR* 50mg

BOC Sciences - Custom Inquiry-based

1mg, 5mg, 10mg,
25mg, 50mg, 100mg

EvitaChem EVT-301029 >95%

*Note: Sigma-Aldrich's "AldrichCPR" designation indicates the product is part of a collection of
rare chemicals. The buyer assumes responsibility for confirming identity and purity, as
analytical data is not routinely collected by the supplier for these products.

Physicochemical Properties

Understanding the fundamental properties of 2,4-Dimethylpyridine 1-oxide is crucial for its
handling, reaction setup, and purification. The N-oxide functionality significantly alters the
properties compared to its parent compound, 2,4-dimethylpyridine (2,4-lutidine). The N-O bond
is highly polar, which typically increases the compound's boiling point and solubility in polar
solvents.

Table 2: Physicochemical Data for 2,4-Dimethylpyridine 1-oxide
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Property Value Source
CAS Number 1122-45-8
Molecular Formula C7HaNO [2]
Molecular Weight 123.16 g/mol
Appearance C.:ok')rless to light yellow clear 3]
liquid
Boiling Point 91 °C /0.3 mmHg
Density 1.10 g/cm3 (at 20°C)
Refractive Index 1.57
Flash Point 129 °C

Synthesis of Pyridine N-Oxides: A General Protocol

The synthesis of pyridine N-oxides is a well-established transformation in organic chemistry.
The most common method involves the direct oxidation of the corresponding pyridine
derivative. While specific conditions may vary for 2,4-Dimethylpyridine 1-oxide, the general
principles outlined below are applicable.

Oxidation of Pyridines

The N-oxidation of pyridines is typically achieved using a peroxy acid, such as peracetic acid or
meta-chloroperoxybenzoic acid (m-CPBA). Hydrogen peroxide in the presence of a suitable
catalyst can also be employed.[4] The reaction is an electrophilic oxidation where the lone pair
of electrons on the nitrogen atom attacks the electrophilic oxygen of the oxidant.

General Experimental Protocol: N-Oxidation of a Pyridine Derivative

Caution: Reactions involving peracids and other peroxides should be conducted with extreme
care behind a safety shield. These reactions can be exothermic, and an unreacted excess of
the oxidant should not be allowed to accumulate.[5]
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e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,
and a dropping funnel, dissolve the starting pyridine derivative (e.g., 2,4-dimethylpyridine) in
a suitable solvent like acetic acid.

» Addition of Oxidant: Cool the solution in an ice bath. Slowly add the oxidizing agent (e.g.,
40% peracetic acid) dropwise via the dropping funnel, ensuring the internal temperature is
maintained within a safe range (e.g., below 85°C for pyridine itself).[5]

» Reaction Monitoring: Stir the mixture vigorously during the addition. After the addition is
complete, allow the reaction to proceed at the designated temperature. The reaction
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Workup and Isolation: Once the reaction is complete, any residual peroxide must be safely
quenched.[5] The product can then be isolated. For pyridine-N-oxide, one method involves
converting it to the hydrochloride salt to facilitate purification.[5] The free base can be
liberated and purified by distillation under reduced pressure. The oil-bath temperature should
be carefully controlled to avoid decomposition.[5]

General workflow for the synthesis of 2,4-Dimethylpyridine 1-oxide.
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Caption: General workflow for the synthesis of 2,4-Dimethylpyridine 1-oxide.
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Applications in Research and Drug Development

The introduction of the N-oxide functionality dramatically alters the electronic nature of the
pyridine ring, making it a versatile intermediate for further functionalization. This has led to its
widespread use in medicinal chemistry and materials science.[4][6]

Synthetic Intermediate

Pyridine N-oxides can undergo a variety of chemical transformations that are not possible with
the parent pyridine. For instance, they are important intermediates for the synthesis of
substituted pyridines. A key example is their use in nitration reactions. The N-oxide group
activates the ring towards electrophilic substitution, particularly at the 4-position.

A relevant example is the synthesis of 2,3-dimethyl-4-nitropyridine-N-oxide, an important
intermediate for proton pump inhibitors like lansoprazole and rabeprazole.[7][8] In this process,
2,3-dimethylpyridine-N-oxide is reacted with a nitrating agent, such as a mixture of potassium
nitrate and sulfuric acid.[7]

Role in Medicinal Chemistry and Drug Development

The N-oxide group is a critical moiety in many pharmaceutically active compounds.[4] Its high
polarity can increase the water solubility of a drug molecule and decrease its membrane
permeability.[4]

e Prodrugs: The N-oxide group can be metabolically reduced in vivo, making it an effective
functionality for creating prodrugs. This is particularly relevant for developing hypoxia-
activated prodrugs, which are selectively activated in the low-oxygen environment of solid
tumors.[4]

» Drug Formulation: Pyridine N-oxides are effective "coformers" in the development of
pharmaceutical cocrystals.[9][10] By forming robust hydrogen bonds with active
pharmaceutical ingredients (APIs), they can improve critical properties like solubility and
stability.[10]

o Coordination Chemistry: The oxygen atom of the N-oxide group is a good Lewis base,
allowing it to act as a ligand in the formation of coordination complexes with various metal
ions.[6] This property is exploited in materials science and catalysis.
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Caption: Key application areas of 2,4-Dimethylpyridine 1-oxide.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage of 2,4-Dimethylpyridine 1-oxide
are essential for laboratory safety. The information below is a summary derived from available
Safety Data Sheets (SDS).

e Hazards: The compound is harmful if swallowed, causes skin irritation, and can cause
serious eye damage.[11] It may also cause respiratory irritation.[11]

o Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[12] Use only with
adequate ventilation and wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles or a face shield.[12][13] Wash hands thoroughly
after handling.[13]

o Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-
ventilated area.[12][14] The material may be moisture-sensitive and should be stored under
an inert atmosphere. Keep away from incompatible materials such as strong oxidizing
agents, acids, acid chlorides, and chloroformates.[14][15]

First Aid Measures:
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek immediate medical attention.[12][13]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.[12]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do not induce
vomiting.[13]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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